![molecular formula C16H18N2O3S B3809983 4-(2-amino-2-oxoethoxy)-N-methyl-N-[(3-methyl-2-thienyl)methyl]benzamide](/img/structure/B3809983.png)
4-(2-amino-2-oxoethoxy)-N-methyl-N-[(3-methyl-2-thienyl)methyl]benzamide
Overview
Description
4-(2-amino-2-oxoethoxy)-N-methyl-N-[(3-methyl-2-thienyl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MTB-1 and is a derivative of benzamide.
Mechanism of Action
The mechanism of action of MTB-1 is not fully understood. However, studies have shown that MTB-1 can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. MTB-1 can also inhibit the formation of amyloid-beta peptides by interacting with certain proteins involved in the process.
Biochemical and Physiological Effects:
MTB-1 has been found to have several biochemical and physiological effects. Studies have shown that MTB-1 can inhibit the growth of cancer cells and induce apoptosis. MTB-1 has also been found to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, MTB-1 has been found to have neuroprotective effects and can protect neurons from damage.
Advantages and Limitations for Lab Experiments
MTB-1 has several advantages for lab experiments. It is a stable compound and can be easily synthesized in the laboratory. MTB-1 is also relatively inexpensive compared to other compounds used in cancer research. However, one of the limitations of using MTB-1 in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.
Future Directions
There are several future directions for the research on MTB-1. One of the directions is to further investigate its anti-cancer properties and develop it as a potential cancer treatment. Another direction is to study its potential use in the treatment of Alzheimer's disease. Additionally, further research is needed to understand the mechanism of action of MTB-1 and its interaction with other proteins and enzymes in the body.
Scientific Research Applications
MTB-1 has been extensively studied for its potential applications in various fields. One of the major applications of MTB-1 is in cancer research. Studies have shown that MTB-1 has anti-cancer properties and can inhibit the growth of cancer cells. MTB-1 has also been studied for its potential use in the treatment of Alzheimer's disease. It has been found that MTB-1 can inhibit the formation of amyloid-beta peptides, which are responsible for the development of Alzheimer's disease.
Properties
IUPAC Name |
4-(2-amino-2-oxoethoxy)-N-methyl-N-[(3-methylthiophen-2-yl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-11-7-8-22-14(11)9-18(2)16(20)12-3-5-13(6-4-12)21-10-15(17)19/h3-8H,9-10H2,1-2H3,(H2,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWZYPCHMMSHGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CN(C)C(=O)C2=CC=C(C=C2)OCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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